BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Deep Dive: Disodium Benzene-1,3-
diolate Reactivity & Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: disodium;benzene-1,3-diolate
CAS No.: 6025-45-2
Cat. No.: B1598820
Get Quote
. J

Executive Summary: The "Masked" Super-
Nucleophile

Disodium benzene-1,3-diolate (commonly referred to as disodium resorcinate) represents a
critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and high-performance
polymers (such as PEEK). Unlike its neutral parent, resorcinol (

), the disodium salt is a dianionic species characterized by extreme electron density on the
aromatic ring.

This guide dissects the two primary reactivity modes of this species:

¢ C-C Bond Formation (Kolbe-Schmitt): The chelation-controlled carboxylation to yield
resorcylic acids.

¢ C-O Bond Formation (Williamson Ether/Polymerization): The nucleophilic attack on alkyl/aryl
halides.
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Mechanistic Architecture: The Kolbe-Schmitt
Reaction[1][2][3][4]

The most chemically significant application of disodium benzene-1,3-diolate is the synthesis of
2,4-dihydroxybenzoic acid (

-resorcylic acid) and, under specific conditions, 2,6-dihydroxybenzoic acid (
-resorcylic acid).

The Chelation Control Model

The reaction does not proceed via a simple collision between a free phenoxide ion and

. Instead, it relies on the formation of a ternary complex where the alkali metal cation acts as a
bridge.

The Mechanism Steps:

Deprotonation: Treatment of resorcinol with 2 equivalents of NaOH yields the disodium salt.
» Coordination: The sodium cation (

) coordinates with the phenoxide oxygen.
e Sorption:

inserts into the coordination sphere. The
ion chelates both the phenoxide oxygen and the oxygen of the incoming
, lowering the activation energy for the electrophilic attack.

o Electrophilic Substitution: The aromatic ring attacks the electrophilic carbon of

Proton Transfer: Rapid tautomerization restores aromaticity.

Regioselectivity: The "Beta" vs. "Gamma" Battle
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The regioselectivity is dictated by the size of the cation and the temperature (Thermodynamic
vs. Kinetic control).

e Sodium (Na*) Pathway: The smaller ionic radius of sodium favors the less sterically hindered
4-position, leading to 2,4-dihydroxybenzoic acid. This is the standard industrial outcome for
the disodium salt.

o Potassium (K*) Pathway: The larger potassium ion can accommodate the steric crowding
between the two hydroxyl groups at the 2-position, stabilizing the transition state required for
2,6-dihydroxybenzoic acid.

Visualizing the Pathway:
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Figure 1: Mechanistic divergence in the carboxylation of resorcinol salts. The sodium cation
predominantly directs to the 4-position.

Nucleophilic Substitution: O-Alkylation &
Polymerization

In the absence of electrophilic gases like

, the disodium salt acts as a potent nucleophile in

or

reactions. This is the foundational chemistry for synthesizing Polyetheretherketone (PEEK) and
pharmaceutical intermediates.

Solvent Effects: The "Naked Anion" Effect
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e Protic Solvents (Water/Alcohols): Solvate the anion via hydrogen bonding, significantly
reducing nucleophilicity.

» Aprotic Polar Solvents (DMSO/DMF/NMP): Solvate the

cation but leave the benzene-1,3-diolate dianion "naked" and highly reactive. This is critical
for high-yield ether synthesis.

Data: Solvent Influence on Reaction Rate

Table 1: Relative reactivity of disodium resorcinate in O-alkylation (Model reaction with benzyl

bromide).
Relative Rate ( Mechanism
Solvent System Dielectric Constant .
) Dominance
) H-bonding suppresses
Water 80.1 1 (Baseline) ]
anion
Ethanol 24.5 ~20 Partial solvation
"Naked" Anion (
DMSO 46.7 >1,000
accelerated)
Industrial Standard for
NMP 32.2 >850

Polymers

Validated Experimental Protocol: Synthesis of 2,4-
Dihydroxybenzoic Acid

Objective: Selective carboxylation of resorcinol via the disodium salt. Scale: Laboratory (100
mmol).

Reagents & Equipment

e Resorcinol (11.0 g, 100 mmol)

¢ Sodium Hydroxide (8.0 g, 200 mmol) - Stoichiometry is critical.
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o Water (Minimal volume for initial dissolution)

e High-Pressure Autoclave (Hastelloy or Stainless Steel)

Step-by-Step Methodology

e Salt Formation (In Situ):
o Dissolve resorcinol and NaOH in a minimum amount of water.

o Critical Step: Evaporate to dryness under vacuum. The reaction must be anhydrous for the
classical Kolbe-Schmitt mechanism to function efficiently. Moisture hydrolyzes the
phenoxide-CO2 complex.

o Result: A fine, white, hygroscopic powder of disodium benzene-1,3-diolate.
o Carboxylation:

o Load the dry salt into the autoclave.

o Pressurize with

to 50 bar (725 psi).

o Heat to 120°C for 4 hours.
o Note: Do not exceed 140°C, as decarboxylation (reversibility) becomes significant.

o Workup:

o

Cool and depressurize.

Dissolve the solid cake in water.

[¢]

o

Acidify with 6M HCI to pH < 2.

[e]

The product, 2,4-dihydroxybenzoic acid, will precipitate. Recrystallize from water/ethanol.

Safety & Handling: The Hidden Hazards
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The disodium salt of resorcinol is not merely "salty resorcinol”; it presents distinct hazards:

e Hygroscopicity: It absorbs atmospheric moisture rapidly. Wet salt will fail in carboxylation
reactions (yielding only phenol recovery).

o Caustic Nature: The hydrolysis of the salt yields NaOH. It causes severe skin and eye burns.

o Dust Explosion: Like many fine organic salts, the dry powder poses a dust explosion hazard
if aerated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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